Cas no 890637-70-4 (2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide
• CAS No: 890637-70-4
• MF: C₁₇H₁₆ClN₅O₂S
• MW: 389.859240531921
• CID: 5439737
• PubChem ID: 16451598
• Update Time: 2025-10-29

2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-N-(4-methoxyphenyl)propanamide
• 890637-70-4
• AKOS002250739
• 2-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(4-methoxyphenyl)propanamide
• VU0508896-1
• 2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(4-methoxyphenyl)propanamide
• AKOS016247849
• STK953059
• F3090-2484
• 2-{[1-(4-chlorophenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-methoxyphenyl)propanamide
• 2-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(4-methoxyphenyl)propanamide
• 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide

• Inchi： 1S/C17H16ClN5O2S/c1-11(16(24)19-13-5-9-15(25-2)10-6-13)26-17-20-21-22-23(17)14-7-3-12(18)4-8-14/h3-11H,1-2H3,(H,19,24)
• InChI Key： FBRPKKHFVBFLGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=NN=N1)SC(C)C(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 389.0713236g/mol
• Monoisotopic Mass: 389.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.49±0.70(Predicted)

Additional information on 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide

Comprehensive Analysis of 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide (CAS No. 890637-70-4)

In the realm of organic chemistry and pharmaceutical research, 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide (CAS No. 890637-70-4) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to a class of tetrazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "tetrazole-based compounds," "chlorophenyl derivatives," and "methoxyphenyl propanamide" to explore its properties and uses.

The molecular structure of CAS No. 890637-70-4 incorporates a tetrazole ring linked to a 4-chlorophenyl group and a 4-methoxyphenyl propanamide moiety. This combination of functional groups contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential role in the development of bioactive molecules, particularly in areas such as drug discovery and agrochemical research. Keywords like "tetrazole sulfanyl derivatives" and "propanamide applications" are often associated with this compound in scientific literature.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex molecules like 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide. Environmental concerns and the push for greener chemistry have led to increased interest in catalyst-free reactions and energy-efficient processes. This compound's synthesis and modifications are often discussed in forums focusing on "green chemistry innovations" and "organic synthesis optimization."

From a pharmacological perspective, the tetrazole scaffold in CAS No. 890637-70-4 is noteworthy due to its resemblance to the carboxylate group, which can enhance drug bioavailability. This has sparked interest in its potential as a bioisostere in medicinal chemistry. Searches related to "tetrazole in drug design" and "chlorophenyl tetrazole derivatives" reflect this growing curiosity. Additionally, its methoxyphenyl component is often studied for its role in modulating molecular interactions and binding affinities.

In the context of material science, derivatives of 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide have been investigated for their potential in advanced polymer formulations and functional materials. The compound's ability to act as a cross-linking agent or ligand in coordination chemistry is another area of exploration. Queries such as "tetrazole-based materials" and "propanamide in polymers" are common among researchers in this field.

Quality control and analytical characterization of CAS No. 890637-70-4 are critical for its application in high-precision industries. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are frequently employed to ensure purity and consistency. Professionals often search for "analytical methods for tetrazole compounds" or "CAS 890637-70-4 characterization" to refine their protocols.

In summary, 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-methoxyphenyl)propanamide (CAS No. 890637-70-4) represents a versatile and intriguing compound with broad applicability across multiple scientific disciplines. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the realms of pharmaceuticals, green chemistry, and material science. As interest in tetrazole derivatives continues to rise, this compound is poised to remain a focal point in innovative chemical research.